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Compound of Interest

Compound Name: 3,4-Dibromoisoquinoline

Cat. No.: B189536 Get Quote

A Technical Guide to 3,4-Dibromoisoquinoline
This guide provides a detailed overview of the molecular structure and properties of 3,4-
Dibromoisoquinoline, a halogenated aromatic heterocyclic compound. The information is

intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis.

Core Molecular Properties
3,4-Dibromoisoquinoline is a derivative of isoquinoline, which is a structural isomer of

quinoline. The presence of two bromine atoms on the isoquinoline core significantly influences

its chemical reactivity and potential applications.

Molecular Structure and Identification
The fundamental structure of 3,4-Dibromoisoquinoline consists of a fused benzene and

pyridine ring, forming the isoquinoline scaffold. The bromine atoms are substituted at the 3rd

and 4th positions of the isoquinoline ring system.

Key Identifiers:

IUPAC Name: 3,4-dibromoisoquinoline[1]

CAS Number: 36963-44-7[1]
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Molecular Formula: C9H5Br2N[1]

Canonical SMILES: BrC1=NC=C2C=CC=CC2=C1Br[1]

InChI: InChI=1S/C9H5Br2N/c10-8-7-4-2-1-3-6(7)5-12-9(8)11/h1-5H[1]

InChI Key: QEYCAHPFXWCHRT-UHFFFAOYSA-N[1]

Quantitative Molecular Data
The following table summarizes the key quantitative properties of 3,4-Dibromoisoquinoline.

Property Value Reference

Molecular Weight 286.95 g/mol [2]

Exact Mass 286.87682 Da

Monoisotopic Mass 284.87887 Da [3]

Molecular Visualization
The two-dimensional chemical structure of 3,4-Dibromoisoquinoline is depicted below. This

visualization clarifies the arrangement of atoms and the positions of the bromine substituents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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